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Compound of Interest

Compound Name: 4-Methylbenzoyl cyanide

Cat. No.: B086548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 4-methylbenzoyl
cyanide, a compound of interest in various chemical and pharmaceutical research domains.

The document outlines the fundamental principles for its calculation, presents the data in a

clear, tabular format, and includes a structural representation to aid in its visualization and

comprehension.

Molecular Composition and Structure
4-Methylbenzoyl cyanide is an organic compound featuring a benzoyl group substituted with

a methyl group at the para position (position 4) and a cyanide functional group attached to the

carbonyl carbon. Its chemical structure dictates its empirical and molecular formula, which is

essential for determining its molecular weight.

The molecular formula for 4-methylbenzoyl cyanide is C₉H₇NO.[1] This indicates that a single

molecule of the compound is composed of nine carbon atoms, seven hydrogen atoms, one

nitrogen atom, and one oxygen atom.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

For this calculation, the standard atomic weights as recommended by the International Union of
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Pure and Applied Chemistry (IUPAC) are utilized. These values represent a weighted average

of the masses of the naturally occurring isotopes of each element.

The following table summarizes the atomic composition of 4-methylbenzoyl cyanide and the

calculation of its molecular weight.

Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 9 12.011 108.099

Hydrogen H 7 1.008 7.056

Nitrogen N 1 14.007 14.007

Oxygen O 1
15.999[2][3][4][5]

[6]

15.999[2][3][4][5]

[6]

Total 145.161

The calculated molecular weight of 4-methylbenzoyl cyanide is 145.161 g/mol .[1]

Structural Representation
A visual representation of the molecular structure is crucial for understanding the spatial

arrangement of atoms and functional groups. The following diagram illustrates the chemical

structure of 4-methylbenzoyl cyanide.

Chemical structure of 4-Methylbenzoyl cyanide.

Experimental Protocols
The determination of the molecular weight of a compound like 4-methylbenzoyl cyanide is

typically performed using mass spectrometry.

Experimental Workflow: Mass Spectrometry for Molecular Weight Determination
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Workflow for molecular weight determination.

Methodology:

Sample Preparation: A small, accurately weighed sample of 4-methylbenzoyl cyanide is

dissolved in a suitable volatile organic solvent, such as acetonitrile or methanol.

Ionization: The sample solution is introduced into the mass spectrometer. Depending on the

instrument and the compound's properties, an appropriate ionization technique is employed.

Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are

common methods for molecules of this type. During ionization, the molecule is converted into

a gas-phase ion, typically by the addition of a proton ([M+H]⁺) or another cation, or by the

loss of an electron (M⁺).

Mass Analysis: The generated ions are then accelerated into a mass analyzer. The analyzer

separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and their abundance is recorded.

Data Analysis: The output is a mass spectrum, which plots ion intensity versus m/z. The

molecular weight is determined by identifying the peak corresponding to the molecular ion.

For 4-methylbenzoyl cyanide, this would be expected at an m/z value corresponding to the

mass of the intact molecule. High-resolution mass spectrometry can provide a highly

accurate mass measurement, confirming the elemental composition.

This in-depth guide provides the foundational knowledge regarding the molecular weight of 4-
methylbenzoyl cyanide, essential for researchers and professionals in the fields of chemistry

and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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